Cas no 6969-71-7 (2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 6969-71-7
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD00022632
• CID: 47137
• PubChem ID: 87577408
• Update Time: 2025-04-18

2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]pyridin-3(2H)-one
• 3-Hydroxytriazolo[4,3-a]pyridine
• 1,2,4-Triazolo(4,3-a)-pyridin-3(2H)-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one
• 1,2,4-TRIAZOLE(4,3)PYRIDIN-3-(2H)-ONE
• 2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• s-Triazolo[4,3-a]pyridin-3-ol
• 3-Hydroxy-1,2,4-triazolo[4,3-a]pyridine
• [1,2,4]triazolo[4,3-a]pyridin-3-ol
• 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one
• 2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 1,2,4-triazolo[4,3-a]pyridin-3-ol
• 1,2,4-Triazolo-[4,3,a]pyridin-3(2H)-one
• 4-hydro-2H-1,2,4-triazolino[4,3-a]pyridin-3-one
• NSC68462
• PubChem9282
• 1,2,4-triazolo[4,3-a
• NS00009780
• 3-HYDROXYTRIAZOLO(4,3-A)PYRIDINE
• [1,2,4]Triazolo[4,3-a]pyridin-3-(2H)-one
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 97%
• InChI=1/C6H5N3O/c10-6-8-7-5-3-1-2-4-9(5)6/h1-4H,(H,8,10)
• CS-0046232
• BCP03573
• AKOS000121574
• LJRXNXBFJXXRNQ-UHFFFAOYSA-
• HMS1755A19
• 1,4-Triazolo[4,3-a]pyridin-3(2H)-one
• EN300-34261
• SR-01000945133
• LJRXNXBFJXXRNQ-UHFFFAOYSA-N
• 1,2,4-Triazolopyridin-3-one
• Z56987654
• AM20061449
• 6969-71-7
• T1667
• F14880
• W-104602
• SY036845
• F3095-0220
• MLS006011497
• SCHEMBL103370
• 124-Triazolo[43-a]pyridin-3(2H)-one
• AC-7639
• AKOS004910247
• EC 230-191-8
• MFCD00022632
• 2,4-dihydro-[1,2,4]triazolo[4,5-a]pyridin-3-one
• 1,2,4-Triazolo[4,3a]pyridin-3(2H)-one
• GF-0127
• F2113-0215
• J5EWP6L1VA
• DTXSID70219980
• 2H-[1,2,4]triazolo[4,5-a]pyridin-3-one
• NSC-68462
• EINECS 230-191-8
• SR-01000945133-1
• NSC 68462
• SMR004703276
• FT-0606247
• 1,2,4-triazolo[4,3-a]pyridine-3(2h)-one
• A9218
• TRIAZOLOPYRIDINONE [USP IMPURITY]
• UNII-J5EWP6L1VA
• DB-018728
• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,

• MDL： MFCD00022632
• Inchi： 1S/C6H5N3O/c10-6-8-7-5-3-1-2-4-9(5)6/h1-4H,(H,8,10)
• InChI Key： LJRXNXBFJXXRNQ-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=CC=CN21
• BRN： 607433

Computed Properties

• Exact Mass: 135.04300
• Monoisotopic Mass: 135.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.511
• Melting Point: 230.0 to 234.0 deg-C
• Refractive Index: 1.739 
• PSA: 50.16000
• LogP: 0.02260
• Solubility: Not available

2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones